Cas no 14041-01-1 (Ethanone, 1-(4-bromophenyl)-2-(1-oxopropoxy)-)

• Product name: Ethanone, 1-(4-bromophenyl)-2-(1-oxopropoxy)-
• CAS No: 14041-01-1
• MF: C₁₁H₁₁O₃Br
• MW: 271.107
• CID: 2773949
• PubChem ID: 603128

Ethanone, 1-(4-bromophenyl)-2-(1-oxopropoxy)- Chemical and Physical Properties

Names and Identifiers

• CBDivE_001792
• Ethanone, 1-(4-bromophenyl)-2-(1-oxopropoxy)-
• DTXSID40345265
• SCHEMBL20055247
• 14041-01-1
• UYFWVJLISVTMTK-UHFFFAOYSA-N
• 2-(4-Bromophenyl)-2-oxoethyl propionate #
• 4-Bromophenacyl propanoate
• 2-(4-Bromophenyl)-2-oxoethyl propionate

• Inchi： InChI=1S/C11H11BrO3/c1-2-11(14)15-7-10(13)8-3-5-9(12)6-4-8/h3-6H,2,7H2,1H3
• InChI Key： UYFWVJLISVTMTK-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 269.98916Da
• Monoisotopic Mass: 269.98916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų
• XLogP3: 2.7